Cas no 1214389-67-9 (3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine)

3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine structure
1214389-67-9 structure
Product Name:3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine
CAS No:1214389-67-9
MF:C13H10F3NO
MW:253.2198138237
CID:4794536
Update Time:2023-08-17

3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methoxy-5-(trifluoromethyl)phenyl)pyridine
    • 3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine
    • Inchi: 1S/C13H10F3NO/c1-18-12-5-4-10(13(14,15)16)7-11(12)9-3-2-6-17-8-9/h2-8H,1H3
    • InChI Key: IUPIOIYKFCGGKD-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C2C=NC=CC=2)C=1)OC)(F)F

Computed Properties

  • Exact Mass: 253.071
  • Monoisotopic Mass: 253.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 22.1

3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015000813-250mg
3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine
1214389-67-9 97%
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$499.20 2023-09-04
Alichem
A015000813-500mg
3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine
1214389-67-9 97%
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Alichem
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